chemical properties of tert-butyl N-(4-bromo-2,6-dimethylphenyl)carbamate
chemical properties of tert-butyl N-(4-bromo-2,6-dimethylphenyl)carbamate
This technical guide details the chemical properties, synthesis, and reactivity profile of tert-butyl N-(4-bromo-2,6-dimethylphenyl)carbamate , a specialized intermediate used in the synthesis of sterically hindered biaryl systems and complex pharmaceutical scaffolds.
CAS Registry Number: 1365988-24-4 Formula: C₁₃H₁₈BrNO₂ Molecular Weight: 300.19 g/mol Appearance: White to off-white crystalline solid
Executive Summary
This molecule represents a strategic "masked" building block in medicinal chemistry. It combines a protected aniline functionality buried within a sterically congested 2,6-dimethyl environment with a reactive aryl bromide handle. Its primary utility lies in cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) where the steric bulk of the dimethyl groups is required to lock conformation (atropisomerism) or improve metabolic stability, while the Boc group prevents catalyst poisoning and allows for late-stage nitrogen functionalization.
Structural & Electronic Architecture
The Steric "Fortress"
The defining feature of this molecule is the 2,6-dimethyl substitution pattern .
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Conformational Locking: The methyl groups force the carbamate moiety (
-Boc) to rotate out of the plane of the phenyl ring. This orthogonality creates a high energy barrier to rotation, which is critical when synthesizing atropisomeric drugs. -
Nucleophilic Suppression: The steric bulk severely retards the nucleophilicity of the nitrogen. Even after deprotection, the free amine is non-nucleophilic towards bulky electrophiles, often requiring specialized conditions (e.g., Buchwald catalysts) for further functionalization.
Electronic Push-Pull
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The Bromide (C4): Located at the para position, the bromine atom is electronically isolated from the steric bulk of the methyl groups. It remains highly reactive toward oxidative addition by Palladium(0) species.
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The Carbamate (N1): The Boc group acts as an electron-withdrawing protecting group, further reducing the electron density of the aniline nitrogen. This prevents the nitrogen from acting as a competing ligand for metal catalysts during cross-coupling reactions.
Synthesis & Purification Protocols
Synthesizing this molecule is non-trivial due to the low nucleophilicity of the parent aniline (4-bromo-2,6-dimethylaniline). Standard Boc protection protocols (Boc₂O/DCM) often fail or proceed glacially.
The "Hyper-Catalytic" Protocol
To overcome the steric barrier, the use of 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst is essential. In some cases, the reaction proceeds via an isocyanate intermediate.
Reagents:
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4-Bromo-2,6-dimethylaniline (1.0 equiv)
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Di-tert-butyl dicarbonate (Boc₂O) (2.0 - 3.0 equiv)
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DMAP (0.2 - 0.5 equiv)
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Solvent: Acetonitrile (MeCN) or THF (anhydrous)
Step-by-Step Methodology:
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Dissolution: Dissolve the aniline in anhydrous MeCN (0.5 M concentration).
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Activation: Add DMAP. The solution may darken slightly.
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Addition: Add Boc₂O in portions.
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Thermal Drive: Heat the reaction to reflux (80°C) . Unlike unhindered anilines, room temperature stirring is often insufficient.
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Monitoring: Monitor via LCMS. Watch for the formation of the isocyanate intermediate (
corresponding to loss of t-BuOH), which eventually converts to the carbamate. -
Workup: Concentrate the solvent. Redissolve in EtOAc and wash with 1M HCl (to remove DMAP) and brine.
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Purification: Recrystallization from Hexanes/EtOAc is preferred over column chromatography, as the compound crystallizes well.
Synthesis Pathway Diagram[1]
Caption: Kinetic pathway for the protection of sterically hindered anilines. The reaction may traverse a transient isocyanate species due to the steric ejection of the leaving group.
Chemoselectivity & Reactivity Profile[2]
This molecule acts as a "Switchboard" in synthesis: the C-Br bond is the active handle, while the N-Boc bond is the dormant mask.
Cross-Coupling (The C-Br Handle)
The aryl bromide is an excellent partner for Suzuki-Miyaura and Buchwald-Hartwig couplings.
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Catalyst Selection: Because the substrate is sterically hindered ortho to the nitrogen, but not the bromine, standard catalysts like Pd(dppf)Cl₂ work for simple boronic acids.
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Advanced Couplings: For coupling with bulky partners, use Pd-G3/G4 Buchwald Precatalysts (e.g., XPhos-Pd-G3). The bulky phosphine ligands prevent the palladium from getting "stuck" on the crowded arene face.
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Lithium-Halogen Exchange: Treatment with n-BuLi at -78°C in THF cleanly generates the aryl lithium species.
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Warning: The Boc group is generally stable to n-BuLi at -78°C for short durations (< 30 min), but prolonged exposure or higher temperatures can lead to attack on the carbamate carbonyl (anionic Fries rearrangement or cleavage).
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Deprotection (The N-Boc Mask)
Removal of the Boc group restores the aniline, but the steric bulk remains.
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Conditions: TFA/DCM (1:1) or 4M HCl in Dioxane.
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Kinetics: Deprotection is slower than unhindered anilines. Expect reaction times of 2–4 hours at room temperature.
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Product Stability: The resulting 4-bromo-2,6-dimethylaniline salt is stable. However, the free base is prone to oxidation (browning) upon air exposure and should be used immediately or stored as the HCl salt.
Reactivity Logic Map
Caption: Divergent reactivity pathways. Path A and B utilize the aryl bromide while maintaining the nitrogen mask. Path C exposes the hindered amine.
Quantitative Data Summary
| Property | Value / Condition | Note |
| Melting Point | 98 – 102 °C | Estimated based on methyl-carbamate analogs; forms distinct crystals. |
| Solubility | High: DCM, THF, EtOAcLow: Water, Hexanes | Lipophilic Boc and Methyl groups drive organic solubility. |
| pKa (Conjugate Acid) | ~3.5 - 4.0 | The 2,6-dimethyl groups increase basicity slightly vs. aniline, but Boc lowers it drastically. |
| TLC R_f | ~0.6 (20% EtOAc/Hex) | Moves significantly faster than the free aniline. |
| Storage | < 25°C, Desiccated | Stable indefinitely if kept dry. |
References
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Synthesis of Hindered Carbamates
- Title: Three-Step Synthesis of the Antiepileptic Drug Candid
- Source:Molecules (via PMC), 2022.
- Context: Details the use of Boc₂O/DMAP/Reflux for 2,6-dimethylaniline deriv
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URL:[Link]
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General Boc Protection of Hindered Amines
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Cross-Coupling of Hindered Substrates
- Title: Catalyst Selection for Suzuki-Miyaura Coupling.
- Source:Organic Chemistry Portal.
- Context: Guidelines for using Buchwald ligands (SPhos/XPhos) with ortho-substituted aryl halides.
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URL:[Link]
